Cas no 654673-94-6 (1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-)

1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)- structure
654673-94-6 structure
Product Name:1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-
CAS No:654673-94-6
MF:C12H18O5
MW:242.268324375153
CID:398700
PubChem ID:11207234
Update Time:2025-04-19

1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-
    • diethyl (3R)-3-formylcyclopentane-1,1-dicarboxylate
    • DTXSID60458780
    • 654673-94-6
    • Inchi: 1S/C12H18O5/c1-3-16-10(14)12(11(15)17-4-2)6-5-9(7-12)8-13/h8-9H,3-7H2,1-2H3/t9-/m1/s1
    • InChI Key: GDFXNYUAYICDGE-SECBINFHSA-N
    • SMILES: O(CC)C(C1(C(=O)OCC)CC[C@@H](C=O)C1)=O

Computed Properties

  • Exact Mass: 242.11544
  • Monoisotopic Mass: 242.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

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